Cas no 88663-62-1 (Pentanoic acid, 5-propoxy-)

Pentanoic acid, 5-propoxy- structure
Pentanoic acid, 5-propoxy- structure
Product Name:Pentanoic acid, 5-propoxy-
CAS No:88663-62-1
MF:C8H16O3
MW:160.210843086243
CID:625115
PubChem ID:43247825
Update Time:2025-04-19

Pentanoic acid, 5-propoxy- Chemical and Physical Properties

Names and Identifiers

    • Pentanoic acid, 5-propoxy-
    • 5-propoxypentanoic acid
    • DTXSID50655781
    • 88663-62-1
    • SCHEMBL448062
    • Inchi: 1S/C8H16O3/c1-2-6-11-7-4-3-5-8(9)10/h2-7H2,1H3,(H,9,10)
    • InChI Key: IVGSTYYZAQIJNV-UHFFFAOYSA-N
    • SMILES: O(CCC)CCCCC(=O)O

Computed Properties

  • Exact Mass: 160.109944368g/mol
  • Monoisotopic Mass: 160.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 7
  • Complexity: 102
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 46.5Ų
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